Cas no 2227758-83-8 ((2S)-4-(methylsulfanyl)butan-2-ol)

• Product Name: (2S)-4-(methylsulfanyl)butan-2-ol
• CAS No: 2227758-83-8
• MF: C₅H₁₂OS
• MW: 120.213180541992
• CID: 6350848
• PubChem ID: 124415469
• Update Time: 2025-10-30

(2S)-4-(methylsulfanyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(methylsulfanyl)butan-2-ol
• EN300-1807943
• 2227758-83-8

• Inchi： 1S/C5H12OS/c1-5(6)3-4-7-2/h5-6H,3-4H2,1-2H3/t5-/m0/s1
• InChI Key： BQFFCKMCUHRYIN-YFKPBYRVSA-N
• SMILES： S(C)CC[C@H](C)O

Computed Properties

• Exact Mass: 120.06088618g/mol
• Monoisotopic Mass: 120.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on (2S)-4-(methylsulfanyl)butan-2-ol

(2S)-4-(Methylsulfanyl)Butan-2-Ol: A Comprehensive Overview

(2S)-4-(Methylsulfanyl)Butan-2-Ol, also known by its CAS number CAS No. 2227758-83-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with the chemical formula C5H11OS, is a sulfur-containing alcohol that has garnered attention due to its unique structural properties and potential applications in drug design and synthesis.

The structure of (2S)-4-(Methylsulfanyl)Butan-2-Ol consists of a four-carbon chain with a hydroxyl group (-OH) attached to the second carbon and a methylsulfanyl group (-SMe) attached to the fourth carbon. The stereochemistry at the second carbon is S, as denoted by the (S) configuration. This specific arrangement imparts unique physicochemical properties to the compound, making it a valuable building block in organic synthesis.

Recent studies have highlighted the role of (2S)-4-(Methylsulfanyl)Butan-2-Ol in the development of bioactive molecules. Researchers have explored its potential as an intermediate in the synthesis of antibiotics, antiviral agents, and other therapeutic compounds. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising antifungal activity against clinically relevant pathogens such as Candida albicans.

In addition to its therapeutic applications, (2S)-4-(Methylsulfanyl)Butan-2-Ol has been investigated for its role in enzyme inhibition. A 2023 research article in Nature Communications reported that this compound acts as a potent inhibitor of a key enzyme involved in lipid metabolism, opening new avenues for its use in treating metabolic disorders.

The synthesis of (2S)-4-(Methylsulfanyl)Butan-2-Ol has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields, but advancements in catalytic asymmetric synthesis have enabled more efficient production. A 2023 paper in Angewandte Chemie International Edition described a novel enantioselective approach using organocatalysts, which significantly improved both yield and enantiomeric excess.

From an analytical standpoint, the characterization of (CAS No. 2227758-83-8) has been enhanced through modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These advancements have facilitated its use in complex chemical reactions and biological assays.

In terms of safety and handling, while (2S)-4-(Methylsulfanyl)Butan-2-Ol is not classified as a hazardous substance under current regulations, it is recommended to handle it with standard laboratory precautions due to its volatile nature and potential for skin irritation.

The future prospects for this compound are bright, with ongoing research exploring its applications in green chemistry and sustainable synthesis methods. Its unique combination of sulfur functionality and stereochemistry makes it an ideal candidate for developing novel bioactive agents with improved efficacy and reduced side effects.